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Compound of Interest

Compound Name: 4-Amino-3-penten-2-one

Cat. No.: B074499 Get Quote

Technical Support Center: 4-Amino-3-penten-2-
one
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability, storage, and handling of 4-
Amino-3-penten-2-one.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for 4-Amino-3-penten-2-one?

A1: 4-Amino-3-penten-2-one should be stored at 2-8°C in a tightly sealed container.[1] It is

also advised to store it in a well-ventilated place.[2][3]

Q2: Is 4-Amino-3-penten-2-one sensitive to air or heat?

A2: Yes, some suppliers indicate that 4-Amino-3-penten-2-one is both air and heat sensitive.

[4] Therefore, it is crucial to minimize its exposure to the atmosphere and elevated

temperatures.

Q3: What are the known incompatibilities of 4-Amino-3-penten-2-one?

A3: 4-Amino-3-penten-2-one is incompatible with acids, acid chlorides, acid anhydrides, and

oxidizing agents.[5] Contact with these substances should be avoided to prevent hazardous
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reactions.

Q4: What is the physical appearance of 4-Amino-3-penten-2-one?

A4: It is typically a solid, which can appear as a low-melting mass.[1] The color is generally

described as white.[4]

Q5: What are the primary hazards associated with handling 4-Amino-3-penten-2-one?

A5: 4-Amino-3-penten-2-one is classified as an irritant. It can cause skin irritation, serious eye

irritation, and may cause respiratory irritation.[2][6][7] Appropriate personal protective

equipment (PPE), including gloves, eye protection, and a dust mask, should be worn during

handling.[1][8]

Stability and Storage Conditions Summary
Parameter Recommendation Source(s)

Storage Temperature 2-8°C [1]

Storage Environment
Store in a well-ventilated, dry

place.
[2][3]

Container Keep container tightly closed. [2][3]

Air Sensitivity Yes [4]

Heat Sensitivity Yes [4]

Moisture Sensitivity Avoid moisture. [5]

Incompatibilities
Acids, acid chlorides, acid

anhydrides, oxidizing agents.
[5]

Troubleshooting Guide
Q: My 4-Amino-3-penten-2-one has changed color (e.g., turned yellow/brown). Is it still

usable?

A: A change in color may indicate degradation of the compound. This could be due to exposure

to air, light, or incompatible substances. It is recommended to assess the purity of the material
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using an appropriate analytical method (e.g., GC, NMR) before proceeding with your

experiment. If significant degradation is confirmed, it is best to use a fresh batch of the reagent.

Q: I observed poor reactivity of 4-Amino-3-penten-2-one in my experiment. What could be the

cause?

A: Poor reactivity can stem from several factors:

Degradation: As mentioned above, the compound may have degraded due to improper

storage or handling.

Moisture: The presence of moisture can affect the stability and reactivity of the compound.[5]

Ensure all solvents and reaction vessels are dry.

Incompatible Reagents: Check if any of the other reagents in your reaction mixture are

incompatible with 4-Amino-3-penten-2-one (e.g., strong acids or oxidizing agents).[5]

Q: The melting point of my 4-Amino-3-penten-2-one is lower than expected and appears as a

liquid at room temperature. Is this normal?

A: 4-Amino-3-penten-2-one has a low melting point, with some sources stating it to be around

38-41°C.[4] Therefore, it may exist as a solid or a "low-melting solid mass" at room

temperature, and slight variations in ambient temperature could cause it to melt. If the material

is significantly liquefied well below its reported melting point, it could indicate the presence of

impurities.

Experimental Protocols
General Handling Protocol for 4-Amino-3-penten-2-one

Preparation:

Work in a well-ventilated area, preferably within a chemical fume hood.

Ensure all glassware is clean and dry.

Wear appropriate personal protective equipment (PPE): safety goggles, lab coat, and

chemical-resistant gloves. A dust mask is recommended when handling the solid form.[1]
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[8]

Dispensing:

Allow the container of 4-Amino-3-penten-2-one to equilibrate to room temperature before

opening to minimize moisture condensation.

Weigh the desired amount of the compound quickly to minimize exposure to air.

Immediately and tightly reseal the container after dispensing.

Reaction Setup:

If the reaction is sensitive to air or moisture, use standard inert atmosphere techniques

(e.g., nitrogen or argon blanket).

Add 4-Amino-3-penten-2-one to the reaction vessel under conditions that avoid contact

with incompatible substances.

Waste Disposal:

Dispose of unused material and contaminated waste in accordance with local, state, and

federal regulations.

Visualizations
Caption: Troubleshooting workflow for unexpected experimental outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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